Cas no 1343863-86-4 ((5-ethoxypyrazin-2-yl)methanamine)
(5-ethoxypyrazin-2-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (5-ethoxypyrazin-2-yl)methanamine
-
- Inchi: 1S/C7H11N3O/c1-2-11-7-5-9-6(3-8)4-10-7/h4-5H,2-3,8H2,1H3
- InChI Key: SGCCMCOUONCHOJ-UHFFFAOYSA-N
- SMILES: C(C1=NC=C(OCC)N=C1)N
(5-ethoxypyrazin-2-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-137101-0.05g |
(5-ethoxypyrazin-2-yl)methanamine |
1343863-86-4 | 0.05g |
$245.0 | 2023-02-15 | ||
| Enamine | EN300-137101-0.1g |
(5-ethoxypyrazin-2-yl)methanamine |
1343863-86-4 | 0.1g |
$366.0 | 2023-02-15 | ||
| Enamine | EN300-137101-0.25g |
(5-ethoxypyrazin-2-yl)methanamine |
1343863-86-4 | 0.25g |
$524.0 | 2023-02-15 | ||
| Enamine | EN300-137101-0.5g |
(5-ethoxypyrazin-2-yl)methanamine |
1343863-86-4 | 0.5g |
$824.0 | 2023-02-15 | ||
| Enamine | EN300-137101-1.0g |
(5-ethoxypyrazin-2-yl)methanamine |
1343863-86-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-137101-2.5g |
(5-ethoxypyrazin-2-yl)methanamine |
1343863-86-4 | 2.5g |
$2071.0 | 2023-02-15 | ||
| Enamine | EN300-137101-5.0g |
(5-ethoxypyrazin-2-yl)methanamine |
1343863-86-4 | 5.0g |
$3065.0 | 2023-02-15 | ||
| Enamine | EN300-137101-10.0g |
(5-ethoxypyrazin-2-yl)methanamine |
1343863-86-4 | 10.0g |
$4545.0 | 2023-02-15 | ||
| Enamine | EN300-137101-50mg |
(5-ethoxypyrazin-2-yl)methanamine |
1343863-86-4 | 50mg |
$245.0 | 2023-09-30 | ||
| Enamine | EN300-137101-100mg |
(5-ethoxypyrazin-2-yl)methanamine |
1343863-86-4 | 100mg |
$366.0 | 2023-09-30 |
(5-ethoxypyrazin-2-yl)methanamine Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
Additional information on (5-ethoxypyrazin-2-yl)methanamine
Recent Advances in the Study of (5-ethoxypyrazin-2-yl)methanamine (CAS: 1343863-86-4): A Promising Compound in Chemical Biology and Pharmaceutical Research
The compound (5-ethoxypyrazin-2-yl)methanamine (CAS: 1343863-86-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The discussion is based on peer-reviewed studies and industry reports published within the last two years, ensuring the relevance and accuracy of the information presented.
Recent studies have highlighted the versatility of (5-ethoxypyrazin-2-yl)methanamine as a building block in medicinal chemistry. Its pyrazine core, coupled with the ethoxy and methanamine functional groups, makes it an attractive scaffold for the development of novel bioactive molecules. Research has demonstrated its efficacy in modulating various biological targets, including enzymes and receptors implicated in neurological and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its role as a potent inhibitor of monoamine oxidase B (MAO-B), suggesting potential applications in neurodegenerative disorders such as Parkinson's disease.
The synthesis of (5-ethoxypyrazin-2-yl)methanamine has also been optimized in recent years, with several research groups developing more efficient and scalable routes. A notable advancement is the use of palladium-catalyzed cross-coupling reactions, which have significantly improved the yield and purity of the compound. These synthetic improvements are critical for its further development in preclinical and clinical studies. Additionally, computational modeling studies have provided insights into its binding interactions with target proteins, aiding in the rational design of derivatives with enhanced pharmacological properties.
In terms of pharmacokinetics, (5-ethoxypyrazin-2-yl)methanamine exhibits favorable properties, including good oral bioavailability and metabolic stability, as evidenced by in vitro and in vivo studies. These characteristics make it a promising candidate for further drug development. However, challenges remain, such as optimizing its selectivity to minimize off-target effects and improving its solubility for formulation purposes. Ongoing research is addressing these issues through structural modifications and formulation strategies.
Looking ahead, the potential applications of (5-ethoxypyrazin-2-yl)methanamine extend beyond its current uses. Emerging studies are exploring its role in cancer therapy, where its ability to modulate specific signaling pathways shows promise. Furthermore, its application in combination therapies is being investigated to enhance efficacy and reduce resistance. As research progresses, this compound is expected to play a pivotal role in the development of next-generation therapeutics, offering new hope for patients with challenging medical conditions.
1343863-86-4 ((5-ethoxypyrazin-2-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)